Cas no 476452-46-7 (N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 476452-46-7
• MF: C₂₂H₂₈N₄O₂S
• MW: 412.548323631287
• CID: 6282999
• PubChem ID: 5064436
• Update Time: 2025-07-15

N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• F0528-0968
• (1S,3s)-N-((4-(4-methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• N-[[4-(4-methoxyphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• SR-01000006793
• SR-01000006793-1
• 476452-46-7
• AKOS024580361
• N-{[4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide

• Inchi： 1S/C22H28N4O2S/c1-28-18-5-3-17(4-6-18)26-19(24-25-21(26)29-2)13-23-20(27)22-10-14-7-15(11-22)9-16(8-14)12-22/h3-6,14-16H,7-13H2,1-2H3,(H,23,27)
• InChI Key： UMFJWYVOYBSZAP-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(CNC(C23CC4CC(CC(C4)C2)C3)=O)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 412.19329732g/mol
• Monoisotopic Mass: 412.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.3Ų

Additional information on N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

Recent Advances in the Study of N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS: 476452-46-7)

The compound N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS: 476452-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique adamantane and triazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole-3-carbaldehyde with adamantane-1-carboxamide, followed by reductive amination. This method not only enhances efficiency but also reduces the formation of by-products, making it more suitable for industrial applications.

Pharmacological evaluations have revealed that N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide exhibits potent activity as a modulator of specific biological targets. For instance, a recent in vitro study demonstrated its high affinity for the sigma-1 receptor, a protein implicated in neurodegenerative diseases and cancer. The compound's ability to cross the blood-brain barrier further underscores its potential as a therapeutic agent for central nervous system (CNS) disorders. Additionally, preliminary in vivo studies in rodent models have shown neuroprotective effects, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease.

Another significant finding comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anti-inflammatory properties. The research highlighted its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This anti-inflammatory activity, combined with its low cytotoxicity, positions the compound as a promising candidate for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide. Issues such as pharmacokinetic optimization, long-term safety, and formulation stability need to be addressed in future studies. However, the current body of research provides a strong foundation for further investigation, and ongoing preclinical trials are expected to yield more data on its therapeutic potential.

In conclusion, N-{4-(4-methoxyphenyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS: 476452-46-7) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthesis and characterization, make it a compelling subject for continued research. As scientists delve deeper into its mechanisms and applications, this compound may soon emerge as a key player in the development of novel therapeutics for a range of diseases.